Cas no 2168785-72-4 (5-(1-methyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine)

• Product Name: 5-(1-methyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine
• CAS No: 2168785-72-4
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6482271
• PubChem ID: 165552594
• Update Time: 2025-10-29

5-(1-methyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine
• EN300-1476796
• 2168785-72-4
• [5-(1-methyl-1H-pyrazol-4-yl)piperidin-2-yl]methanamine

• Inchi： 1S/C10H18N4/c1-14-7-9(6-13-14)8-2-3-10(4-11)12-5-8/h6-8,10,12H,2-5,11H2,1H3
• InChI Key： KTEKWVGKJDYIRJ-UHFFFAOYSA-N
• SMILES： N1CC(C2C=NN(C)C=2)CCC1CN

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.9Ų

Additional information on 5-(1-methyl-1H-pyrazol-4-yl)piperidin-2-ylmethanamine

5-(1-Methyl-1H-Pyrazol-4-yl)Piperidin-2-ylmethanamine: A Comprehensive Overview

5-(1-Methyl-1H-Pyrazol-4-yl)Piperidin-2-ylmethanamine (CAS No. 2168785-72-4) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which combines a piperidine ring with a pyrazole moiety, making it a valuable subject for research in medicinal chemistry and drug discovery.

The piperidine ring, a six-membered cyclic amine, is a common structural element in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. The pyrazole group, on the other hand, is a five-membered aromatic ring containing two nitrogen atoms, known for its stability and ability to act as a ligand in metalloenzyme inhibition. The combination of these two groups in 5-(1-Methyl-1H-Pyrazol-4-yl)Piperidin-2-ylmethanamine creates a molecule with versatile chemical properties and promising biological activity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a modulator of ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. The methyl group attached to the pyrazole ring enhances the compound's lipophilicity, improving its ability to cross cellular membranes and interact with intracellular targets.

In addition to its therapeutic potential, 5-(1-Methyl-1H-Pyrazol-4-yl)Piperidin-2-ylmethanamine has shown promise in the field of catalysis. Its ability to act as a chiral ligand in asymmetric catalysis has been explored in recent publications, demonstrating its utility in synthesizing enantiomerically enriched compounds—a critical requirement in pharmaceutical manufacturing.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by its functionalization with the piperidine moiety. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and improved stereocontrol during the synthesis of this compound, making it more accessible for large-scale production.

From an analytical perspective, the characterization of 5-(1-Methyl-1H-Pyrazol-4-yl)Piperidin-2-ylmethanamine has been carried out using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, confirming the planar arrangement of the pyrazole ring and the puckered conformation of the piperidine ring.

Moreover, computational studies have been conducted to predict the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profile. These simulations suggest that 5-(1-Methyl-1H-Pyrazol-4-yL)Piperidin-2-yLmethanamine has favorable pharmacokinetic characteristics, making it a strong candidate for further preclinical testing.

In conclusion, 5-(1-Methyl-H-Pyrazol--yl)Piperidin--ylmethanamine (CAS No. 2168785--7--) is a compound of significant interest due to its unique structure and diverse applications in chemistry and pharmacology. With ongoing research uncovering new insights into its properties and potential uses, this compound is poised to play an important role in advancing both academic research and industrial applications.